Cas no 1494509-87-3 (1-bromo-3-ethoxycyclobutane)

• Product Name: 1-bromo-3-ethoxycyclobutane
• CAS No: 1494509-87-3
• CID: 4607110
• PubChem ID: 65439111
• Update Time: 2025-06-11

1-bromo-3-ethoxycyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-ethoxycyclobutane

Additional information on 1-bromo-3-ethoxycyclobutane

Chemical Profile of 1-bromo-3-ethoxycyclobutane (CAS No. 1494509-87-3)

1-bromo-3-ethoxycyclobutane, identified by the Chemical Abstracts Service Number (CAS No.) 1494509-87-3, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a cyclobutane core substituted with a bromine atom at the 1-position and an ethoxy group at the 3-position, exhibits unique structural and chemical properties that make it valuable for various synthetic applications.

The molecular structure of 1-bromo-3-ethoxycyclobutane consists of a four-membered ring with bromine and ethoxy functional groups attached at specific positions. This configuration imparts reactivity that is highly useful in cross-coupling reactions, nucleophilic substitutions, and other transformations pivotal in the development of complex molecular architectures. The presence of the bromine atom serves as a versatile handle for introducing additional substituents through palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, while the ethoxy group can participate in various nucleophilic attacks or serve as a protecting group in synthetic sequences.

In recent years, 1-bromo-3-ethoxycyclobutane has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to construct heterocyclic frameworks that are prevalent in drug candidates targeting various therapeutic areas. For instance, derivatives of cyclobutane have been explored for their potential in antimicrobial and anti-inflammatory applications, with modifications at the 1- and 3-positions enhancing binding affinity to biological targets.

One notable application of 1-bromo-3-ethoxycyclobutane lies in the synthesis of pharmacophores that mimic natural products or bioactive molecules. The cyclobutane ring itself is known for its stability and ability to adopt specific conformations, which can be advantageous in drug design. By incorporating functional groups like bromine and ethoxy, chemists can fine-tune the electronic and steric properties of the molecule to optimize its interactions with biological systems. This approach has been particularly relevant in the development of kinase inhibitors, where rigid cyclic structures contribute to high specificity.

The compound’s utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, derivatives of 1-bromo-3-ethoxycyclobutane have been investigated for their potential use in polymer chemistry, where they can serve as monomers or intermediates in creating novel polymers with tailored properties. These polymers may exhibit enhanced thermal stability or mechanical strength, making them suitable for advanced applications such as coatings or specialty plastics.

Agrochemical researchers have also shown interest in 1-bromo-3-ethoxycyclobutane as a building block for developing new pesticides or herbicides. The structural features of this compound allow for modifications that can improve its efficacy against pests while minimizing environmental impact. For example, introducing additional functional groups can alter its metabolic pathways in target organisms, leading to more selective toxicity.

The synthesis of 1-bromo-3-ethoxycyclobutane typically involves halogenation and etherification reactions starting from cyclobutene or cyclobutanone derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for intermediates like 1-bromo-3-ethoxycyclobutane in industrial applications.

Recent studies have highlighted the importance of regioselectivity in reactions involving 1-bromo-3-ethoxycyclobutane. By employing carefully selected catalysts or reaction conditions, chemists can achieve high selectivity for desired transformations, minimizing unwanted side products. This precision is essential for large-scale production where impurities can significantly impact downstream processes.

The role of computational chemistry in understanding the reactivity of 1-bromo-3-ethoxycyclobutane cannot be overstated. Molecular modeling techniques have provided insights into how different substituents influence its interactions with other molecules. These insights are invaluable for designing experiments and predicting outcomes before conducting costly laboratory trials.

In conclusion, 1-bromo-3-ethoxycyclobutane (CAS No. 1494509-87-3) is a versatile intermediate with broad applications across multiple industries. Its unique structural features make it indispensable in pharmaceutical synthesis, materials science, and agrochemical development. As research continues to uncover new methodologies for its utilization, this compound will likely remain a cornerstone of synthetic chemistry for years to come.